Cas no 851126-22-2 (3-methyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazol-5-yl 2-nitrobenzoate)

• Product Name: 3-methyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazol-5-yl 2-nitrobenzoate
• CAS No: 851126-22-2
• MF: C₂₃H₁₇N₃O₄S
• MW: 431.463783979416
• CID: 6352928
• PubChem ID: 2153713
• Update Time: 2025-06-08

3-methyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazol-5-yl 2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazol-5-yl 2-nitrobenzoate
• F0569-0084
• AKOS001496053
• (5-methyl-2-phenyl-4-phenylsulfanylpyrazol-3-yl) 2-nitrobenzoate
• 3-methyl-1-phenyl-4-(phenylthio)-1H-pyrazol-5-yl 2-nitrobenzoate
• Oprea1_746692
• 851126-22-2

• Inchi： 1S/C23H17N3O4S/c1-16-21(31-18-12-6-3-7-13-18)22(25(24-16)17-10-4-2-5-11-17)30-23(27)19-14-8-9-15-20(19)26(28)29/h2-15H,1H3
• InChI Key： SUKSGPQXZZZBHT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C(C)=NN(C2C=CC=CC=2)C=1OC(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 431.09397721g/mol
• Monoisotopic Mass: 431.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 115Ų

Additional information on 3-methyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazol-5-yl 2-nitrobenzoate

Introduction to 3-methyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazol-5-yl 2-nitrobenzoate (CAS No. 851126-22-2)

3-methyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazol-5-yl 2-nitrobenzoate, identified by its CAS number 851126-22-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, characterized by a five-membered heterocyclic ring containing two nitrogen atoms. The presence of multiple functional groups, including a nitro group and a phenylsulfanyl substituent, contributes to its unique chemical properties and potential biological activities.

The molecular structure of 3-methyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazol-5-yl 2-nitrobenzoate encompasses a benzoate moiety linked to a pyrazole ring. The benzoate group, derived from 2-nitrobenzoic acid, introduces both electronic and steric effects that can influence the compound's interactions with biological targets. The pyrazole core, with its methyl and phenylsulfanyl substituents, further modulates the compound's reactivity and binding affinity. This combination of structural features makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse pharmacological properties. Pyrazoles have been shown to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic activities, among others. The nitro group in 3-methyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazol-5-yl 2-nitrobenzoate can serve as a pharmacophore, enhancing the compound's bioavailability and metabolic stability. Additionally, the phenylsulfanyl group may contribute to hydrophobic interactions with biological targets, improving binding affinity.

Current research in the field of medicinal chemistry has focused on optimizing the structure of pyrazole derivatives to enhance their therapeutic efficacy and reduce potential side effects. Computational modeling and high-throughput screening have been employed to identify novel compounds with improved pharmacokinetic profiles. 3-methyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazol-5-yl 2-nitrobenzoate represents an interesting case study in this context, as its structural features align well with known pharmacophores responsible for biological activity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Pyrazole derivatives have been investigated for their ability to modulate neurotransmitter systems, particularly those involving glutamate and GABA receptors. The nitro group in 3-methyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazol-5-yl 2-nitrobenzoate may enhance its ability to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) drug development. Preclinical studies have suggested that similar nitro-substituted pyrazoles can exhibit neuroprotective effects, potentially making this compound useful in conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the phenylsulfanyl group in 3-methyl-1-phenyl-4-(phenylsulfanyl)-1H-pyrazol-5-yli 2-nitrobenzoate may contribute to its anti-inflammatory properties. Phenolic compounds are well-known for their ability to inhibit inflammatory pathways, including COX and LOX enzymes involved in prostaglandin synthesis. By targeting these pathways, 3-methyl-1 phenyl -4 ( phen ylsulfonyl ) - 1 H -py raz ol -5 - yl 2 -nit roben z o ate could potentially alleviate symptoms associated with chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-methyl - 1 - phen yl - 4 -( phen ylsulfony l ) - 1 H -py ra z ol -5 - yl 2 -nit roben z o ate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and β-keto esters or ketones, followed by functionalization with nitro groups and sulfuryl chlorides. Advances in synthetic methodologies have enabled the efficient preparation of complex pyrazole derivatives like this one, facilitating their use in drug discovery programs.

In conclusion,3-methyl - 1 - phen yl - 4 -( phen ylsulfony l ) - 1 H -py ra z ol -5 - yl 2 -nit roben z o ate (CAS No. 851126--22--2) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its biological activities and optimize its pharmacological properties for clinical use.